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Compound of Interest

Trihexyltetradecylphosphonium
Compound Name:

chloride

Cat. No.: B1245204

Trihexyltetradecylphosphonium Chloride: A
Technical Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of trihexyltetradecylphosphonium chloride (CAS No.
258864-54-9). The information is intended to support risk assessment and ensure safe
laboratory practices for professionals working with this compound.

Chemical and Physical Properties

Trihexyltetradecylphosphonium chloride is a quaternary phosphonium salt that exists as a
liquid at room temperature.[1] It is characterized by its high thermal stability and low volatility.[2]
[3] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Trihexyltetradecylphosphonium Chloride
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Property Value Source(s)
Molecular Formula C32HesCIP [4]
Molecular Weight 519.31 g/mol [2][5]
Appearance Liquid [1]
Density 0.88 - 0.895 g/mL at 20-25°C [11[2]15]16]
Melting Point < Room Temperature [2][5]
Viscosity 1631 - 1824 cP at 25°C [2][5]
Conductivity 4.63 mS/cm at 25°C [2][5]
Miscible with Hexane, Toluene,
Diethylether, Dichloromethane,
Solubility Tetrahydrofuran, 2- [7]

hydroxypropane. Immiscible

with water.

Toxicological Profile and Hazard Classification

Trihexyltetradecylphosphonium chloride is classified as harmful if swallowed and causes

severe skin burns and eye damage.[8][9][10][11] It is also recognized as being toxic to aquatic

life with long-lasting effects.[10] The GHS hazard classifications are summarized in Table 2.

Table 2: GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement Pictogram
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Source:[8][9][10]

Acute Oral Toxicity

The acute oral toxicity of trihexyltetradecylphosphonium chloride has been determined, with
an LD50 value of 500 mg/kg (ATE - Acute Toxicity Estimate).[10]

Skin and Eye Corrosion

The compound is corrosive to the skin and eyes.[8][9] The mechanism of corrosion for
guaternary phosphonium salts is generally attributed to the disruption of cell membranes.

Experimental Protocols

The toxicological data presented are typically generated following standardized guidelines,
such as those established by the Organisation for Economic Co-operation and Development
(OECD).

Representative Protocol for Acute Oral Toxicity (OECD
Guideline 420, 423, or 425)

Acute oral toxicity is assessed to determine the amount of a substance that causes adverse
effects within a short period after oral administration.[9] The OECD provides several methods,
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including the Fixed Dose Procedure (OECD 420), the Acute Toxic Class Method (OECD 423),
and the Up-and-Down Procedure (OECD 425).[12]

A general procedure involves:

Animal Selection: Typically, rats are the preferred species.[9]

Fasting: Animals are fasted overnight before the administration of the test substance.[4][9]

Dose Administration: A single dose of the substance is administered by gavage.[4][9]

Observation: Animals are observed for a period, typically 14 days, for signs of toxicity and
mortality.[4] Observations include changes in skin, fur, eyes, and behavior.[4]

Representative Protocol for In Vitro Skin Corrosion
(OECD Guideline 431)

This in vitro test uses a reconstructed human epidermis model to assess the potential of a
chemical to cause skin corrosion.[8][13]

The principle of the test is that corrosive substances can penetrate the stratum corneum and
are cytotoxic to the underlying cell layers.[8][13] The procedure involves:

Test System: A 3D reconstructed human epidermis model is used.[13]
o Application: The test chemical is applied topically to the surface of the skin tissue.[13]

o Exposure and Viability Measurement: After specific exposure times, the viability of the skin
cells is measured, often using an MTT assay.[13]

o Classification: A substance is classified as corrosive if the cell viability falls below defined
threshold levels.[13]

Handling Precautions and Personal Protective
Equipment (PPE)
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Due to the hazardous nature of trihexyltetradecylphosphonium chloride, strict adherence to
safety protocols is mandatory.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[9][12]
An emergency eyewash station and safety shower must be readily accessible.[9][12]

Personal Protective Equipment

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[8][9][11][12][13]

» Skin Protection:
o Gloves: Wear compatible chemical-resistant gloves (e.g., neoprene or nitrile rubber).[9]
o Clothing: Wear appropriate protective clothing to prevent skin exposure.[9][12]

o Respiratory Protection: If there is a risk of inhalation, a NIOSH/MSHA or European Standard
EN 149 approved respirator should be used.[8][12]

A workflow for safe handling is depicted in the following diagram:
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Safe Handling Workflow for Trihexyltetradecylphosphonium Chloride
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First Aid Measures

In case of exposure, immediate action is critical.

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8][11]

o After Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty
of water and soap for at least 15 minutes. Seek immediate medical attention.[3][10]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[8][11][13]

o After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[8][9][11]

The following diagram outlines the emergency first aid procedures:
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Emergency First Aid Procedures
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First Aid for Exposure

Storage and Disposal
Storage

Store in a cool, dry, and well-ventilated area away from incompatible substances.[8][12] Keep

the container tightly closed to prevent leakage and because the substance is hygroscopic.[8]
[12] Store locked up.[10]

Disposal
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Dispose of contents and container in accordance with local, regional, national, and international
regulations.[8][10] Do not allow the substance to enter sewers or waterways.[10][12]

Potential Mechanism of Skin Corrosion

The corrosive nature of quaternary phosphonium salts like trihexyltetradecylphosphonium
chloride is believed to stem from their ability to interact with and disrupt cell membranes. The
lipophilic alkyl chains of the phosphonium cation can intercalate into the lipid bilayer of cell
membranes, leading to a loss of membrane integrity, cell lysis, and subsequent tissue damage.

The following diagram illustrates a plausible pathway for this action:
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Mechanism of Skin Corrosion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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